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Compound of Interest

Compound Name: AZD0156

Cat. No.: B605740 Get Quote

AZD0156 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with detailed

information on handling AZD0156, focusing on solubility challenges and preparation

techniques.

Frequently Asked Questions (FAQs)
Q1: What is AZD0156 and what is its mechanism of action?

AZD0156 is a potent, selective, and orally bioavailable inhibitor of the Ataxia-Telangiectasia

Mutated (ATM) kinase, with an IC50 of 0.58 nM.[1][2][3] ATM is a critical signaling kinase in the

DNA Damage Response (DDR) pathway, activated by DNA double-strand breaks (DSBs).[4][5]

[6][7] By inhibiting ATM's kinase activity, AZD0156 prevents the activation of DNA damage

checkpoints and disrupts DNA repair processes.[1][2][3][8][9] This leads to the accumulation of

DNA damage, inducing apoptosis (programmed cell death) in tumor cells and sensitizing them

to DNA-damaging agents like radiation or chemotherapy.[2][3][5][8]
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Caption: Mechanism of Action for the ATM Kinase Inhibitor AZD0156.

Q2: What are the key solubility characteristics of AZD0156?

AZD0156 is a white to off-white solid powder that is soluble in DMSO and ethanol but insoluble

in water.[2][3][10] The solubility in DMSO can be significantly impacted by moisture, so using

fresh, anhydrous DMSO is critical for achieving maximum solubility.[1][10]

Q3: How should I prepare a stock solution of AZD0156 for in vitro use?

For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the recommended solvent. A common

issue is the hygroscopic nature of DMSO, which can absorb moisture and reduce the solubility

of AZD0156.[1][10] Therefore, always use newly opened or properly stored anhydrous DMSO.

[1][10] Sonication and gentle heating can be used to aid dissolution.[1][9] One protocol

suggests that for a 20 mg/mL concentration in DMSO, ultrasonic treatment and pH adjustment

to 3 with HCl may be necessary.[1]

Q4: What are the recommended formulations for in vivo studies?

Preparing AZD0156 for in vivo administration requires a multi-component vehicle, as it is not

soluble in aqueous solutions. The process typically involves first dissolving the compound in

DMSO to create a concentrated stock, which is then diluted with co-solvents. For in vivo

working solutions, it is recommended to prepare them freshly on the day of use.[1] See the

Experimental Protocols section for specific formulations.

Q5: What should I do if I observe precipitation when preparing my solution?
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If precipitation or phase separation occurs, gentle heating and/or sonication can be used to

help redissolve the compound.[1] Ensure your DMSO is anhydrous, as absorbed water is a

common cause of reduced solubility.[1][10] If issues persist, refer to the Troubleshooting Guide

below.

Q6: How should AZD0156 powder and stock solutions be stored?

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1][2]

Stock Solutions (in solvent): For long-term storage, aliquot solutions to prevent repeated

freeze-thaw cycles.[1][10] Store at -80°C for up to 2 years or at -20°C for up to 1 year.[1]

Solubility Data
The following table summarizes the reported solubility of AZD0156 in various solvents. Note

that values can vary slightly between batches.
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Solvent/Vehicle
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

In Vitro Solvents

DMSO 20 mg/mL 43.33 mM

Requires sonication

and pH adjustment to

3 with HCl. Use fresh,

anhydrous DMSO.[1]

DMSO 2.15 mg/mL 4.66 mM [2]

DMSO 2 mg/mL 4.33 mM

Use fresh DMSO as

moisture reduces

solubility.[10]

Ethanol 2 mg/mL 4.33 mM [2][10]

Water Insoluble Insoluble [10]

In Vivo Formulations

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

0.83 mg/mL 1.80 mM

Results in a clear

solution. Requires

sonication.[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

0.83 mg/mL 1.80 mM

Results in a

suspended solution

suitable for

oral/intraperitoneal

injection.[1]

10% DMSO, 90%

Corn Oil
0.83 mg/mL 1.80 mM

Results in a clear

solution. Use with

caution for dosing

periods over half a

month.[1]

Experimental Protocols
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Protocol 1: Preparation of a 20 mg/mL Stock Solution in DMSO (In Vitro)

Weigh the required amount of AZD0156 powder in a sterile conical tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 20 mg/mL

concentration.

Vortex the solution vigorously.

Place the tube in an ultrasonic water bath and sonicate until the solid is fully dissolved.

Monitor the solution for clarity.

(If required) Adjust the pH to 3 with diluted HCl to maintain solubility.[1]

Once fully dissolved, filter-sterilize the solution using a 0.22 µm syringe filter compatible with

DMSO.

Aliquot the stock solution into single-use cryovials to avoid freeze-thaw cycles.

Store aliquots at -20°C or -80°C as per the storage guidelines.[1]
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Caption: General workflow for preparing an AZD0156 stock solution.
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Protocol 2: Preparation of a 0.83 mg/mL Formulation for In Vivo Use (PEG300/Tween-80)

This protocol yields a clear solution.[1]

Prepare an 8.3 mg/mL stock solution of AZD0156 in 100% DMSO as described in Protocol

1.

To prepare 1 mL of the final formulation, begin with 400 µL of PEG300 in a sterile tube.

Add 100 µL of the 8.3 mg/mL DMSO stock solution to the PEG300 and mix thoroughly until

uniform.

Add 50 µL of Tween-80 and mix again until the solution is clear and homogenous.

Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

The final concentrations of the components will be: 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% Saline.

Use this working solution on the same day it is prepared.[1]

Troubleshooting Guide
This decision tree helps address common solubility issues encountered during the preparation

of AZD0156 solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.medchemexpress.com/AZD0156.html
https://www.benchchem.com/product/b605740?utm_src=pdf-body
https://www.medchemexpress.com/AZD0156.html
https://www.benchchem.com/product/b605740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem:
Compound Precipitated

During Preparation

Action: Apply gentle heat
(e.g., 37°C water bath)

and/or sonicate.

Is the solution clear?

Action: Verify solvent quality.
Is the DMSO anhydrous and fresh?

No

Success:
Solution is Ready

Yes

Using fresh DMSO?

No, try again
with fresh solvent 

Action: For DMSO stock,
consider adjusting pH to ~3

with dilute HCl.

Yes

Is the solution clear?

Action: Re-evaluate protocol.
Consider a different formulation

or lower concentration.

NoYes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting AZD0156 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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